Cas no 942012-52-4 (N'-(2,5-difluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N'-(2,5-difluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 942012-52-4
• MF: C₁₉H₁₇F₂N₃O₃
• MW: 373.35339140892
• CID: 5503044
• Update Time: 2025-06-07

N'-(2,5-difluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-difluorophenyl)-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• N'-(2,5-difluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

• Inchi： 1S/C19H17F2N3O3/c1-11-4-6-13(10-16(11)24-8-2-3-17(24)25)22-18(26)19(27)23-15-9-12(20)5-7-14(15)21/h4-7,9-10H,2-3,8H2,1H3,(H,22,26)(H,23,27)
• InChI Key： XIEHJXWLADXQBN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)C(NC1=CC=C(C)C(N2CCCC2=O)=C1)=O

Additional information on N'-(2,5-difluorophenyl)-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

N'-(2,5-Difluorophenyl)-N-4-Methyl-3-(2-Oxopyrrolidin-1-Yl)Phenylethanediamide: A Comprehensive Overview

N'-(2,5-Difluorophenyl)-N-4-Methyl-3-(2-Oxopyrrolidin-1-Yl)Phenylethanediamide, also known by its CAS registry number 942012-52-4, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioactive materials.

The molecular structure of N'-(2,5-Difluorophenyl)-N-4-Methyl-3-(2-Oxopyrrolidin-1-Yl)Phenylethanediamide is characterized by a complex arrangement of functional groups, including a difluorophenyl moiety, a methyl group, and a 2-oxopyrrolidine ring. These groups contribute to the compound's stability, solubility, and reactivity under various chemical conditions. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and pharmacokinetic properties of drug candidates.

One of the most notable aspects of this compound is its ability to form stable amide bonds, which are critical in peptide synthesis and drug design. The presence of the 2-oxopyrrolidine ring introduces rigidity into the molecule, potentially influencing its interaction with biological targets such as enzymes and receptors. This property has been leveraged in the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and interaction patterns of 942012-52-4 with unprecedented accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating cellular signaling pathways.

In addition to its pharmacological applications, N'-(2,5-Difluorophenyl)-N-4-Methyl-3-(2-Oxopyrrolidin-1-Yl)Phenylethanediamide has shown promise in materials science as a precursor for the synthesis of advanced polymers and nanomaterials. Its ability to undergo controlled polymerization under mild conditions makes it an attractive candidate for developing biocompatible materials for use in medical devices and tissue engineering.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation for introducing the difluorophenyl group and Curtius rearrangement for constructing the 2-oxopyrrolidine ring. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, researchers have investigated the biodegradability and eco-toxicity of 942012-52-4. Initial findings suggest that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts, making it a more sustainable option compared to traditional organic compounds used in pharmaceutical applications.

In conclusion, N'-(2,5-Difluorophenyl)-N-4-Methyl-3-(2-Oxopyrrolidin-1-Yl)Phenylethanediamide (CAS No. 942012-52_) represents a cutting-edge material with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic and computational techniques, position it as a key player in future innovations within pharmaceuticals and materials science.